Cas no 72736-55-1 (6-bromo-4-chloro-1,3-dioxaindane)

• Product Name: 6-bromo-4-chloro-1,3-dioxaindane
• CAS No: 72736-55-1
• MF: C₇H₄BrClO₂
• MW: 235.462460517883
• MDL: MFCD23709710
• CID: 4657905
• PubChem ID: 20473224
• Update Time: 2025-06-24

6-bromo-4-chloro-1,3-dioxaindane Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-chloro-2H-1,3-benzodioxole
• 6-bromo-4-chloro-1,3-benzodioxole
• 6-BROMO-4-CHLORO-1,3-DIOXAINDANE
• 6-bromo-4-chloro-1,3-dioxaindane

• MDL： MFCD23709710
• Inchi： 1S/C7H4BrClO2/c8-4-1-5(9)7-6(2-4)10-3-11-7/h1-2H,3H2
• InChI Key： JBMQHJLNVUKDHJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)OCO2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5

Additional information on 6-bromo-4-chloro-1,3-dioxaindane

Professional Introduction to Compound with CAS No. 72736-55-1 and Product Name: 6-bromo-4-chloro-1,3-dioxaindane

The compound with the CAS number 72736-55-1 is a highly significant molecule in the field of pharmaceutical chemistry, particularly known for its utility as an intermediate in the synthesis of various bioactive agents. The product name, 6-bromo-4-chloro-1,3-dioxaindane, provides a detailed chemical structure that highlights its potential applications and reactivity. This dioxane derivative features both bromo and chloro substituents, which make it a versatile building block for further chemical modifications.

In recent years, the pharmaceutical industry has seen a surge in the development of novel therapeutic agents derived from heterocyclic compounds. Dioxanes, due to their stable ring structure and ability to undergo diverse chemical transformations, have become a focal point in medicinal chemistry research. The presence of halogen atoms in 6-bromo-4-chloro-1,3-dioxaindane enhances its reactivity, allowing for nucleophilic substitution reactions that can introduce additional functional groups. This characteristic has made it a valuable precursor in the synthesis of complex molecules.

One of the most compelling aspects of 6-bromo-4-chloro-1,3-dioxaindane is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By modifying the structure of 6-bromo-4-chloro-1,3-dioxaindane, researchers have been able to develop potent inhibitors that target specific kinases. For instance, studies have shown that derivatives of this compound can inhibit tyrosine kinases, which are overactive in many forms of cancer.

Moreover, the halogenated dioxane core has also been explored in the development of antimicrobial agents. The ability to introduce different functional groups into the molecule allows for the creation of compounds with broad-spectrum antimicrobial activity. Recent research has demonstrated that certain derivatives of 6-bromo-4-chloro-1,3-dioxaindane exhibit promising activity against drug-resistant bacteria. This finding is particularly significant given the growing concern over antibiotic resistance worldwide.

The synthetic pathways involving 6-bromo-4-chloro-1,3-dioxaindane are also worth mentioning. The compound can be synthesized through various methods, including halogenation reactions on a parent dioxane ring. These synthetic routes are optimized for high yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. Additionally, the ease with which functional groups can be introduced into the molecule makes it an attractive candidate for combinatorial chemistry approaches.

In conclusion, 6-bromo-4-chloro-1,3-dioxaindane (CAS No. 72736-55-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure and reactivity make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.